1-(Chloromethyl)-4-(4-methylphenyl)imidazole

• IUPAC Name: 1-(chloromethyl)-4-(4-methylphenyl)imidazole
• InChI: InChI=1S/C11H11ClN2/c1-9-2-4-10(5-3-9)11-6-14(7-12)8-13-11/h2-6,8H,7H2,1H3
• InChI Key: UDVYOOMKCLNRLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN(C=N2)CCl
• Molecular Formula: C11H11ClN2
• Molecular Weight: 206.67 g/mol

Description

Imidazoles are a type of organic compound with a five-membered ring structure, which includes two nitrogen atoms and three carbon atoms. They are key components to functional molecules that are used in a variety of everyday applications.

Synthesis Analysis

The synthesis of imidazoles has seen recent advances, particularly in the regiocontrolled synthesis of substituted imidazoles. The bonds constructed during the formation of the imidazole are a major focus, and the methodologies used are based around the functional group compatibility of the process and resultant substitution patterns around the ring.

Molecular Structure Analysis

Imidazoles have a five-membered ring structure, which includes two nitrogen atoms and three carbon atoms. The specific structure of “1-(Chloromethyl)-4-(4-methylphenyl)imidazole” would include additional chloromethyl and methylphenyl groups attached to the imidazole ring.

Chemical Reactions Analysis

Imidazoles are involved in a variety of chemical reactions, particularly as ligands in the field of homogeneous catalysis. They can participate in various cross-coupling reactions in an array of N–C, O–C, C–Cl, C–Br, C–S and C–H bond cross-couplings.

Physical And Chemical Properties Analysis

The physical and chemical properties of imidazoles can vary widely depending on their specific structure. Factors such as steric properties, electron-donating and π-accepting properties, as well as coordination chemistry can all influence these properties.

Mechanism of Action

The mechanism of action of imidazoles can vary depending on their specific structure and the context in which they are used. In the field of homogeneous catalysis, imidazoles can act as ligands, influencing the activity of the catalyst.

Safety and Hazards

The safety and hazards associated with imidazoles can also vary depending on their specific structure. It’s always important to refer to the Material Safety Data Sheet (MSDS) for specific compounds.

Future Directions

The future of imidazole research lies in further developing and refining the synthesis methods, expanding the range of functional group compatibility, and exploring new applications in areas such as catalysis.